Cas no 1361529-96-5 (5'-Methoxy-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5'-Methoxy-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361529-96-5
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4999908
• Update Time: 2025-05-23

5'-Methoxy-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Methoxy-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-7-2-4-10(14(18,19)20)9(6-7)8-3-5-11(15)13(17)12(8)16/h2-6H,1H3
• InChI Key： MNQWDUHOJKYIQL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=CC=1C(F)(F)F)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 5'-Methoxy-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

5'-Methoxy-2,3,4-Trichloro-2'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

The compound 5'-Methoxy-2,3,4-Trichloro-2'-(Trifluoromethyl)Biphenyl (CAS No. 1361529-96-5) is a highly specialized organic molecule with a complex structure and diverse applications. This biphenyl derivative is characterized by its unique substitution pattern, featuring a methoxy group at the 5' position, trichloro substitution at the 2,3,4 positions on one benzene ring, and a trifluoromethyl group at the 2' position on the other benzene ring. These substituents confer the molecule with distinctive chemical properties, making it a subject of interest in various fields of research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as Suzuki coupling and nucleophilic aromatic substitution. The synthesis of 5'-Methoxy-2,3,4-Trichloro-2'-(Trifluoromethyl)Biphenyl involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction efficiency and reduce production time.

The structural features of this compound make it particularly valuable in materials science. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl enhances the molecule's stability and electronic properties. Recent studies have demonstrated its potential as a building block for advanced materials such as high-performance polymers and organic semiconductors. For instance, its ability to form stable π-conjugated systems makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics.

In the field of pharmacology, 5'-Methoxy-2,3,4-Trichloro-2'-(Trifluoromethyl)Biphenyl has shown potential as a lead compound for drug development. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on its role as an inhibitor of certain enzyme pathways implicated in neurodegenerative diseases. Preclinical studies have indicated that this compound exhibits selective binding to target proteins, suggesting its potential as a therapeutic agent.

The environmental impact of this compound has also been a topic of recent investigation. Given its complex structure and halogenated substituents, understanding its biodegradation pathways is crucial for assessing its environmental fate. Studies have shown that under aerobic conditions, this compound undergoes slow degradation due to the stability imparted by its electron-withdrawing groups. However, under anaerobic conditions or in the presence of specific microbial communities, faster degradation can occur.

From an industrial perspective, 5'-Methoxy-2,3,4-Trichloro-2'-(Trifluoromethyl)Biphenyl is increasingly being utilized in specialty chemicals manufacturing. Its applications range from high-performance adhesives to advanced coatings due to its excellent thermal stability and resistance to UV degradation. The trifluoromethyl group contributes significantly to these properties by enhancing both chemical resistance and mechanical strength.

Recent breakthroughs in computational chemistry have further expanded our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its interaction with biological systems and its potential for self-assembling into supramolecular structures. These insights are paving the way for innovative applications in nanotechnology and drug delivery systems.

In conclusion, 5'-Methoxy-2,3,4-Trichloro-2'-(Trifluoromethyl)Biphenyl (CAS No. 1361529-96-5) stands out as a versatile molecule with significant potential across multiple disciplines. Its unique chemical structure enables applications in materials science, pharmacology, and industrial manufacturing while ongoing research continues to uncover new avenues for its utilization. As scientific advancements continue to evolve, this compound is poised to play an increasingly important role in both academic research and commercial industries.